Cas no 1554931-40-6 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-2-furanyl)-)

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-2-furanyl)-
• CAS No: 1554931-40-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5262618
• Update Time: 2025-10-19

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-2-furanyl)-

• Inchi： 1S/C8H8N4O2/c1-4-2-3-5(14-4)6-10-7(9)12-8(13)11-6/h2-3H,1H3,(H3,9,10,11,12,13)
• InChI Key： NOHUXSAMUBRHDW-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=CC=C(C)O2)=NC1=O

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-2-furanyl)-

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-2-furanyl): A Comprehensive Overview

The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-2-furanyl), with CAS No. 1554931-40-6, is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule belongs to the class of triazines, which are widely studied for their potential applications in drug discovery and development. The triazinone core of this compound is particularly interesting due to its ability to participate in various biochemical interactions and its structural versatility.

The 6-amino group in the molecule is a key functional moiety that contributes to its reactivity and bioavailability. This amino group can act as a nucleophile in various chemical reactions, making it a valuable site for further functionalization. Additionally, the 4-(5-methyl-2-furanyl) substituent introduces a furan ring into the structure, which is known for its aromaticity and potential to engage in π-π interactions. The methyl group attached to the furan ring further enhances the molecule's stability and lipophilicity.

Recent studies have highlighted the potential of 1,3,5-Triazin-2(1H)-one derivatives as inhibitors of various enzymes and proteins involved in disease pathways. For instance, research has shown that this compound exhibits promising anti-inflammatory and anti-cancer activities. The triazine ring's ability to form hydrogen bonds and its planar structure make it an ideal candidate for targeting protein pockets or binding sites.

In terms of synthesis, 1,3,5-Triazin-2(1H)-one derivatives can be prepared through a variety of methods, including condensation reactions and cyclization processes. The incorporation of the 6-amino group typically involves nucleophilic substitution or addition reactions, while the furan moiety can be introduced via coupling reactions or through pre-functionalized precursors. These synthetic routes are not only efficient but also scalable for large-scale production.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. The presence of the furan ring significantly improves the molecule's solubility and absorption profiles. Furthermore, the amino group plays a crucial role in modulating the drug's half-life and bioavailability. These attributes make 1,3,5-Triazin-2(1H)-one derivatives attractive candidates for oral drug delivery systems.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of triazinone-based carriers for delivering therapeutic agents to specific tissues or cells. The ability of these carriers to encapsulate drugs while maintaining their stability has opened new avenues for personalized medicine.

Looking ahead, the continued exploration of triazinone derivatives holds great promise for advancing therapeutic interventions. With ongoing research into their mechanisms of action and optimization of their pharmacokinetic profiles, compounds like 1,3,5-Triazin-2(1H)-one derivatives are expected to play a pivotal role in addressing unmet medical needs.